Cas no 19155-06-7 ( )
structure
Product Name:
CAS No:19155-06-7
MF:C13H31N3
MW:229.405343294144
CID:907811
PubChem ID:296298
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(Methyliminobisethylene)bis(diethylamine)
- N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-methylethane-1,2-diamine
- 4-METHYL-1,1,7,7-TETRAETHYLDIETHYLENETRIAMINE
- AC1L6PX7
- AC1Q2ZBI
- Bis-(2-diaethylamino-aethyl)-methyl-amin
- bis-(2-diethylamino-ethyl)-methyl-amine
- bis[2-(diethylamino)ethyl](methyl)amine
- CTK8H4269
- N-(2-diethylaminoethyl)-N',N'-diethyl-N-methylethane-1,2-diamine
- NSC166311
- DTXSID40304574
- SCHEMBL9388290
- 19155-06-7
- N,N/'-(Methyliminobisethylene)bis(diethylamine)
- 6-methyl-3,9-diethyl-3,6,9-triazaundecane
- NSC-166311
- N~1~-[2-(Diethylamino)ethyl]-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
-
-
- Inchi: 1S/C13H31N3/c1-6-15(7-2)12-10-14(5)11-13-16(8-3)9-4/h6-13H2,1-5H3
- InChI Key: PHDLNXKJCPLCRO-UHFFFAOYSA-N
- SMILES: N(C)(CCN(CC)CC)CCN(CC)CC
Computed Properties
- Exact Mass: 229.25203
- Monoisotopic Mass: 229.251798002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 9.7Ų
Experimental Properties
- PSA: 9.72
- LogP: 1.60180
Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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